Cas no 6020-30-0 (Cupric citrate hemipentahydrate)

Cupric citrate hemipentahydrate structure
6020-30-0 structure
Product Name:Cupric citrate hemipentahydrate
CAS No:6020-30-0
MF:C12H18Cu4O19
MW:720.443932056427
CID:951394
Update Time:2023-08-02

Cupric citrate hemipentahydrate Chemical and Physical Properties

Names and Identifiers

    • COPPER(II)CITRATE,HYDRATE
    • tetracopper,2-oxidopropane-1,2,3-tricarboxylate,pentahydrate
    • Cupric citrate hemipentahydrate
    • L40S1PLZ5W
    • Copper citrate hemipentahydrate
    • Cupric citrate 2.5 hydrate
    • Citric acid, copper(2+) salt (1:2), hydrate (2:5)
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, copper(2+) salt, hydrate (2:4:5)
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, copper(2+) salt (1:2), hydrate (2:5)
    • Q27282669
    • Inchi: 1S/2C6H7O7.4Cu.5H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;;;/h2*1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;;5*1H2/q2*-1;4*+2;;;;;/p-6
    • InChI Key: NBHBWRHMKGDJMS-UHFFFAOYSA-H
    • SMILES: [Cu+2].[Cu+2].[Cu+2].[Cu+2].[O-]C(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].[O-]C(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].O.O.O.O.O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Topological Polar Surface Area: 292
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